Dimethyl 5-(acetylamino)-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate
Overview
Description
Dimethyl 5-(acetylamino)-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate is a chemical compound with the molecular formula C13H15NO7S . It’s also known as 2,4-dimethyl 5-acetamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate .
Molecular Structure Analysis
The molecular structure of this compound can be found in databases like PubChem . It’s important to note that the structure is based on its molecular formula, C13H15NO7S .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in databases like PubChem . These databases provide information such as the compound’s molecular weight, exact mass, and monoisotopic mass .Scientific Research Applications
- Dimethyl 5-(acetylamino)-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate has been investigated for its potential in PDT. In this context, it acts as a photosensitizer, absorbing light energy and generating reactive oxygen species (ROS) upon activation. These ROS can selectively destroy cancer cells, making PDT a promising approach for cancer treatment .
- Researchers have explored the antibacterial properties of this compound. Its unique structure, combining an azo group and a thiophene ring, may contribute to its antimicrobial activity. Investigating its effectiveness against specific bacterial strains could lead to novel antibiotics .
- The conjugated system in Dimethyl 5-(acetylamino)-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate makes it interesting for organic electronic devices. It could serve as a building block for organic semiconductors, light-emitting diodes (LEDs), or field-effect transistors (FETs) .
- The compound’s absorption properties in the visible range make it suitable for dye-sensitized solar cells (DSSCs). By anchoring it onto a semiconductor surface, it can enhance light absorption and electron transfer, improving overall cell efficiency .
- The presence of functional groups (such as the acetylamino group) suggests potential as a chemical sensor. Researchers could explore its use in detecting specific analytes or gases, contributing to environmental monitoring or medical diagnostics .
- Incorporating Dimethyl 5-(acetylamino)-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate into polymer matrices or nanoparticles could yield materials with tailored properties. Its solubility and stability make it suitable for various applications, including drug delivery systems or optoelectronic devices .
Photodynamic Therapy (PDT)
Antibacterial Agents
Organic Electronics
Dye Sensitization in Solar Cells
Chemical Sensors
Materials Science and Nanotechnology
Safety and Hazards
properties
IUPAC Name |
dimethyl 5-acetamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO7S/c1-6(15)14-11-9(12(17)20-3)7(5-8(16)19-2)10(22-11)13(18)21-4/h5H2,1-4H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKPSFKUEOBECFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C(=C(S1)C(=O)OC)CC(=O)OC)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 5-(acetylamino)-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate | |
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